An In-depth Technical Guide to the Physicochemical Properties of 1-Amino-2-propanethiol Hydrochloride
An In-depth Technical Guide to the Physicochemical Properties of 1-Amino-2-propanethiol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core physicochemical properties of 1-Amino-2-propanethiol hydrochloride (CAS Number: 4146-16-1). The information herein is intended to support research, development, and formulation activities involving this compound.
Core Physicochemical Data
A summary of the key physicochemical properties of 1-Amino-2-propanethiol hydrochloride is presented in the table below for easy reference and comparison.
| Property | Value | Source |
| Molecular Formula | C₃H₁₀ClNS | |
| Molecular Weight | 127.64 g/mol | |
| CAS Number | 4146-16-1 | |
| Appearance | White to off-white solid (predicted) | General knowledge |
| Boiling Point | Not available | |
| Melting Point | Not available | |
| pKa (Thiol) | Not experimentally determined; predicted to be in the range of 8-10 | General knowledge on aminothiols |
| pKa (Amine) | Not experimentally determined; predicted to be in the range of 9-11 | General knowledge on primary amines |
| Solubility | Soluble in water |
Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 1-Amino-2-propanethiol hydrochloride are outlined below. These protocols are based on standard pharmaceutical testing procedures.
Melting Point Determination
The melting point of a pure solid is a sharp, characteristic physical property that can be used for identification and as an indicator of purity.
Methodology:
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Sample Preparation: A small amount of dry 1-Amino-2-propanethiol hydrochloride powder is finely ground and packed into a capillary tube to a height of 2-3 mm.
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Apparatus: A calibrated digital melting point apparatus is used.
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Procedure:
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The capillary tube is placed in the heating block of the apparatus.
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The sample is heated at a rapid rate initially to determine an approximate melting range.
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The determination is then repeated with a fresh sample, heating at a slower rate (1-2 °C per minute) as the temperature approaches the approximate melting point.
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The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid.
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Purity Indication: A sharp melting range (typically ≤ 2 °C) is indicative of high purity. Impurities will generally cause a depression and broadening of the melting range.
pKa Determination
The acid dissociation constants (pKa) of the amino and thiol groups are critical for understanding the ionization state of the molecule at different pH values, which influences its solubility, absorption, and interaction with biological targets.
Methodology (Potentiometric Titration):
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Sample Preparation: A precisely weighed amount of 1-Amino-2-propanethiol hydrochloride is dissolved in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M).
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Apparatus: A calibrated pH meter with a suitable electrode and an automated titrator are used. The system is maintained under an inert atmosphere (e.g., nitrogen) to prevent oxidation of the thiol group.
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Procedure:
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The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a constant temperature (e.g., 25 °C).
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The pH of the solution is recorded after each addition of the titrant.
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A titration curve (pH vs. volume of titrant) is generated.
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Data Analysis: The pKa values are determined from the half-equivalence points on the titration curve. For a molecule with two ionizable groups, two inflection points will be observed, corresponding to the pKa of the more acidic proton (thiol) and the less acidic proton (amine).
Aqueous Solubility Determination
Aqueous solubility is a fundamental property that affects the bioavailability and formulation of a drug substance.
Methodology (Equilibrium Shake-Flask Method):
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Sample Preparation: An excess amount of 1-Amino-2-propanethiol hydrochloride is added to a series of vials containing buffers of different pH values (e.g., pH 2, 4, 6, 7.4, 9).
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Procedure:
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The vials are sealed and agitated in a constant temperature shaker bath (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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After equilibration, the samples are filtered through a suitable membrane filter (e.g., 0.45 µm) to remove undissolved solids.
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Analysis: The concentration of the dissolved compound in the filtrate is determined by a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
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pH Measurement: The pH of each saturated solution is measured after the experiment.
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Data Presentation: The solubility is reported in mg/mL or µg/mL at each pH value.
Physicochemical Characterization Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a new chemical entity like 1-Amino-2-propanethiol hydrochloride.
Caption: Physicochemical Characterization Workflow.
